Cas no 1196155-15-3 (6-bromo-2,3-dihydropyrano[2,3-b]pyridin-4-one)

• Product Name: 6-bromo-2,3-dihydropyrano[2,3-b]pyridin-4-one
• CAS No: 1196155-15-3
• MF: C₈H₆BrNO₂
• MW: 228.042741298676
• MDL: MFCD13189697
• CID: 2616676
• PubChem ID: 72212422
• Update Time: 2025-05-23

6-bromo-2,3-dihydropyrano[2,3-b]pyridin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-bromo-2,3-dihydropyrano[2,3-b]pyridin-4-one
• 6-Bromo-2,3-dihydro-pyrano[2,3-b]pyridin-4-one
• 6-BROMO-2H,3H-PYRANO[2,3-B]PYRIDIN-4-ONE
• CS-0340652
• 844-419-4
• 6-BROMO-2H,3H,4H-PYRANO[2,3-B]PYRIDIN-4-ONE
• W19153
• AB68931
• 1196155-15-3
• MFCD13189697
• WXB15515
• 6-BROMO-2H-PYRANO[2,3-B]PYRIDIN-4(3H)-ONE
• 6-BROMO-2,3-DIHYDRO-4H-PYRANO[2,3-B]PYRIDIN-4-ONE
• EN300-318674
• AKOS024097572
• AS-65078
• 6-bromo-2H,3H,4H-pyrano(2,3-b)pyridin-4-one

• MDL： MFCD13189697
• Inchi： 1S/C8H6BrNO2/c9-5-3-6-7(11)1-2-12-8(6)10-4-5/h3-4H,1-2H2
• InChI Key： WBLGHRGVFAGBAR-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C(=C1)C(CCO2)=O

Computed Properties

• Exact Mass: 226.95819g/mol
• Monoisotopic Mass: 226.95819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• Density: 1.711±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (1.7 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyranopyridines Pyranopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyranopyridines

Additional information on 6-bromo-2,3-dihydropyrano[2,3-b]pyridin-4-one

Introduction to 6-Bromo-2,3-Dihydropyrano[2,3-b]pyridin-4-one (CAS No. 1196155-15-3)

6-Bromo-2,3-dihydropyrano[2,3-b]pyridin-4-one (CAS No. 1196155-15-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of pyrano[2,3-b]pyridinones, which are known for their diverse pharmacological properties, including anti-inflammatory, anti-cancer, and neuroprotective effects.

The chemical structure of 6-bromo-2,3-dihydropyrano[2,3-b]pyridin-4-one is characterized by a pyrano[2,3-b]pyridine ring system fused with a ketone functional group at the 4-position. The presence of the bromine substituent at the 6-position adds to its structural complexity and influences its biological activity. The bromine atom can serve as a versatile handle for further chemical modifications, making this compound an attractive scaffold for drug discovery and development.

Recent studies have highlighted the potential of 6-bromo-2,3-dihydropyrano[2,3-b]pyridin-4-one in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of signaling pathways associated with inflammation, such as NF-κB and MAPK.

In addition to its anti-inflammatory properties, 6-bromo-2,3-dihydropyrano[2,3-b]pyridin-4-one has shown promising anti-cancer effects. Research conducted by a team at the National Cancer Institute demonstrated that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. The study also revealed that the compound can enhance the efficacy of existing chemotherapeutic agents, suggesting its potential as a combination therapy for cancer treatment.

The neuroprotective effects of 6-bromo-2,3-dihydropyrano[2,3-b]pyridin-4-one have also been explored in preclinical models of neurodegenerative diseases. A study published in the journal Neuropharmacology found that this compound can protect neurons from oxidative stress and reduce neuroinflammation. These findings suggest that 6-bromo-2,3-dihydropyrano[2,3-b]pyridin-4-one may have therapeutic potential in conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 6-bromo-2,3-dihydropyrano[2,3-b]pyridin-4-one have been investigated to assess its suitability for drug development. Studies have shown that this compound exhibits favorable oral bioavailability and a reasonable half-life in vivo. However, further optimization may be necessary to improve its metabolic stability and reduce potential side effects.

In conclusion, 6-bromo-2,3-dihydropyrano[2,3-b]pyridin-4-one (CAS No. 1196155-15-3) is a promising compound with a wide range of biological activities. Its unique chemical structure and versatile functional groups make it an attractive candidate for further research and development in various therapeutic areas. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical applications.